Cas no 855789-56-9 (3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine)

3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine structure
855789-56-9 structure
Product Name:3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine
CAS No:855789-56-9
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD09994913
CID:1036206
PubChem ID:21098145
Update Time:2024-10-26

3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine
    • 1,2,4-Triazolo[4,3-a]pyridine, 3-(chloroMethyl)-
    • 3-Chloromethyl-[1,2,4]triazolo[4,3-a]pyridine
    • EN300-6389043
    • AKOS006228088
    • SCHEMBL5359262
    • DTXSID50610734
    • D82347
    • 3-(Chloromethyl)[1,2,4]triazolo[4,3-a]pyridine
    • 855789-56-9
    • DB-021077
    • BS-17655
    • MFCD09994913
    • MDL: MFCD09994913
    • Inchi: 1S/C7H6ClN3/c8-5-7-10-9-6-3-1-2-4-11(6)7/h1-4H,5H2
    • InChI Key: WAKBTKMCEHZSKR-UHFFFAOYSA-N
    • SMILES: ClCC1N2C(C=CC=C2)=NN=1

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30.2Ų

3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>

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3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  rt; 12 h, 120 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified
Reference
A facile synthesis of amide derivatives of [1,2,4]triazolo[4,3-a]pyridine
Gandikota, N. Murthy; et al, Asian Journal of Chemistry, 2017, 29(9), 1920-1924

Production Method 2

Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 12 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8, rt
2.1 Reagents: Phosphorus oxychloride ;  rt; 12 h, 120 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified
Reference
A facile synthesis of amide derivatives of [1,2,4]triazolo[4,3-a]pyridine
Gandikota, N. Murthy; et al, Asian Journal of Chemistry, 2017, 29(9), 1920-1924

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  48 h, 100 °C
2.1 Solvents: Dichloromethane ;  0 °C; 12 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8, rt
3.1 Reagents: Phosphorus oxychloride ;  rt; 12 h, 120 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified
Reference
A facile synthesis of amide derivatives of [1,2,4]triazolo[4,3-a]pyridine
Gandikota, N. Murthy; et al, Asian Journal of Chemistry, 2017, 29(9), 1920-1924

3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine Raw materials

3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine Preparation Products

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